N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide

• IUPAC Name: N-naphthalen-2-yl-2-(pyridin-2-ylmethylsulfanyl)acetamide
• InChI: InChI=1S/C18H16N2OS/c21-18(13-22-12-17-7-3-4-10-19-17)20-16-9-8-14-5-1-2-6-15(14)11-16/h1-11H,12-13H2,(H,20,21)
• InChI Key: YDLQWCFHOBDJBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CSCC3=CC=CC=N3
• Molecular Formula: C18H16N2OS
• Molecular Weight: 308.4 g/mol

Description

N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide, also known as NPTA, is a chemical compound that has been extensively studied for its biochemical and physiological effects. NPTA is a thioamide derivative of naphthalene and pyridine, which has been synthesized and used in various scientific research applications.

Mechanism of Action

The mechanism of action of N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, which are involved in the growth and proliferation of cancer cells. N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has also been shown to induce apoptosis, which is the programmed cell death of cancer cells.
Biochemical and Physiological Effects
N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes. N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has also been shown to have anti-inflammatory properties, and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and is readily available. It has also been extensively studied, and its properties are well understood. However, N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, it has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide. One direction is to study its potential use in the treatment of cancer. N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has been shown to inhibit the growth of cancer cells, and its mechanism of action is not fully understood. Further studies could help to elucidate its mechanism of action, and identify potential targets for cancer therapy. Another direction is to study its potential use in the treatment of inflammatory diseases. N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has been shown to have anti-inflammatory properties, and could be studied for its potential use in the treatment of diseases such as rheumatoid arthritis and Crohn's disease. Finally, N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide could be studied for its potential use in the synthesis of metal complexes, and its catalytic properties could be further explored.
Conclusion
In conclusion, N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide is a chemical compound that has been extensively studied for its biochemical and physiological effects. It has been synthesized using a palladium-catalyzed reaction, and has been used in various scientific research applications. N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has been shown to have anti-cancer and anti-inflammatory properties, and could be studied for its potential use in the treatment of these diseases. Further studies could help to elucidate its mechanism of action, and identify potential targets for therapy.

Synthesis Methods

The synthesis of N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide involves the reaction of 2-bromomethylpyridine with 2-naphthylthioacetamide in the presence of a palladium catalyst. The reaction takes place in a solvent such as dimethylformamide and requires heating to a temperature of about 100°C. The product obtained is then purified using column chromatography to obtain pure N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide.

Scientific Research Applications

N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has been extensively studied for its scientific research applications. It has been used as a ligand in the synthesis of metal complexes, which have been studied for their catalytic properties. N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has also been used as a fluorescent probe in the detection of metal ions in biological samples. In addition, N-2-naphthyl-2-[(2-pyridinylmethyl)thio]acetamide has been studied for its anti-cancer properties, and its ability to inhibit the growth of cancer cells.